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Compound of Interest

Compound Name: 5-Chloro-2-pentanone

An In-depth Technical Guide on the Safety and Handling of 5-Chloro-2-pentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safe handling, storage, and
disposal of 5-Chloro-2-pentanone (CAS No. 5891-21-4). It also includes details on its
chemical and physical properties, toxicological data, and established experimental protocols for
its synthesis and use as a chemical intermediate, particularly in the pharmaceutical industry.

Chemical and Physical Properties

5-Chloro-2-pentanone is a versatile chemical intermediate used in the synthesis of various
organic compounds.[1] Its utility stems from the presence of two reactive functional groups: a
ketone and an alkyl chloride.[2] It is a colorless to brown liquid with a pungent odor and is
soluble in chloroform and methanol.[2]

Table 1: Physical and Chemical Properties of 5-Chloro-2-pentanone
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Property Value Reference(s)

CAS Number 5891-21-4

Molecular Formula CsHoCIO [2][3]

Molecular Weight 120.58 g/mol [41[3]
Clear, colorless to pale

Appearance o [2][3][5]
yellow/brown liquid

Odor Strong, pungent [2][3]
~135°C (~275°F) at

Boiling Point atmospheric pressure; 71- [41[3]
72°C at 20 mmHg

Melting Point -48°C

_ Approximately 35°C to 67°C

Flash Point [3]
(closed cup)

Density ~1.057 g/cm?3 at 25°C [5]

Refractive Index

n20/D 1.438

[4]

Partially soluble in water;

Solubility Soluble in chloroform and [2][3]
methanol
N Stable under normal
Stability [2][3]

temperatures and pressures

Hazard Identification and Safety Information

5-Chloro-2-pentanone is classified as a hazardous substance. It is a flammable liquid and is

harmful if swallowed. It can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[2][6][3][7]

Table 2: GHS Hazard Classification for 5-Chloro-2-pentanone
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Hazard Class

Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour.[2]
Acute Toxicity, Oral 4 H302: Harmful if swallowed.[2]
Skin Corrosion/Irritation 2 H315: Causes skin irritation.[2]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[3]
Specific Target Organ Toxicity - H335: May cause respiratory
Single Exposure irritation.
Table 3: NFPA 704 Ratings
Category Rating Description
Intense or continued but not
chronic exposure could cause
Health 2 ) o
temporary incapacitation or
possible residual injury.
Liquids and solids that can be
. ignited under almost all
Flammability 3 )
ambient temperature
conditions.
Normally stable, even under
Instability 0 fire exposure conditions, and is
not reactive with water.
Special - -

Safe Handling and Storage

Proper handling and storage of 5-Chloro-2-pentanone are crucial to ensure the safety of

laboratory personnel and to maintain the integrity of the chemical.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling this chemical to determine the
appropriate PPE. The following are general recommendations:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166
(EV) or NIOSH (US) standards.[6][3]

o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing.[3] Fire/flame resistant clothing is also recommended.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[3] If
exposure limits are exceeded or irritation is experienced, a NIOSH-approved respirator with
an appropriate cartridge should be used.[3]

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

» Avoid contact with skin, eyes, and clothing.[3]

» Avoid breathing vapors or mist.[3]

o Keep away from heat, sparks, open flames, and other ignition sources.[6]

¢ Use non-sparking tools and take precautionary measures against static discharge.[6]
e Ground and bond containers when transferring material.[8]

e Wash hands thoroughly after handling.[3]

Storage Conditions

» Store in a cool, dry, and well-ventilated area.[3]
» Keep the container tightly closed.[3]

« Store away from incompatible materials such as strong oxidizing agents and bases.[3]
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e The recommended storage temperature is between 2°C and 8°C.[2]

» Store in a flammables-area.[8]
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Figure 1: Logical relationship for safe handling and storage.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate action is necessary.

Accidental Release Measures

o Evacuate personnel to a safe area.[6]

e Ensure adequate ventilation.[6]

» Remove all sources of ignition.[6]

o Wear appropriate personal protective equipment.[6]

» Contain the spill using an inert absorbent material (e.g., sand, earth).[8]

o Collect the absorbed material into a suitable, closed container for disposal.[6]

» Prevent the chemical from entering drains or waterways.[6]

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[6][3]

 In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation
persists.[6][3][8]
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][3][8]

 |If Swallowed: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,
give 2-4 cupfuls of milk or water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[6][3][8]

( Accidental Exposure ,;>

/ Rou’t?{ of Ex;ﬁiure \

P N N N N
|l Inhalation | | Skin Contact | | Eye Contact | | Ingestion ||
” A J AN /N J AN J/ B

— / First Aid Measures \ T
— ~a

/ N\ N [ N N
| Move to fresh air, give | | Remove clothing, wash with soap and water | | Flush with water for 15 mins, seek medical attention | | Do NOT induce vomiting, rinse mouth, give water/milk |
\ J \ J \ )\ J

Click to download full resolution via product page

Figure 2: First aid workflow for different exposure routes.

Toxicological and Ecological Information

Detailed toxicological studies on 5-Chloro-2-pentanone are limited. It is known to be harmful if
swallowed, and prolonged or repeated exposure may cause damage to organs.[3] There is no
data available on its carcinogenic, mutagenic, or reproductive effects.[9]

Discharge into the environment should be avoided as the ecological effects are not well-
documented.[6]

Experimental Protocols and Applications in Drug
Development

5-Chloro-2-pentanone is a key intermediate in the synthesis of various pharmaceuticals and
fine chemicals.[1][6][10] Its bifunctional nature allows for a wide range of chemical
transformations, making it a valuable building block in organic synthesis.[10]

One of its most notable applications is as an intermediate in the synthesis of the antimalarial
drug chloroquine.[6] It is also used in the production of fluoroquinolone antibiotics such as
ciprofloxacin and sparfloxacin.[2][8]
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Synthesis of 5-Chloro-2-pentanone

A common laboratory-scale synthesis involves the reaction of a-acetyl-y-butyrolactone with
hydrochloric acid.[3][11]

Experimental Protocol for the Synthesis of 5-Chloro-2-pentanone:

e Apparatus: A 2-liter distilling flask equipped with a 90-cm bulb-type condenser and a receiver
cooled in an ice-water bath.[3]

e Reagents:

o

a-acetyl-y-butyrolactone (384 g, 3 moles)[3]

[¢]

Concentrated hydrochloric acid (450 ml)[3]

o

Water (525 ml, plus an additional 450 ml)[3]

[e]

Ether (for extraction)[3]

o

Calcium chloride (for drying)[3]

e Procedure:

o Combine the a-acetyl-y-butyrolactone, concentrated hydrochloric acid, and 525 ml of
water in the distilling flask.[3]

o Heat the mixture. Carbon dioxide will evolve, and the color of the mixture will change from
yellow to black.[3]

o Distill the mixture rapidly until 900 ml of distillate is collected.[3]

o Add 450 ml of water to the distilling flask and collect an additional 300 ml of distillate.[3]

o Separate the yellow organic layer from the distillate.[3]

o Extract the agueous layer with three 150-ml portions of ether.[3]

o Combine the organic layer and the ether extracts and dry over calcium chloride.[3]
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o Remove the ether by distillation.[3]

o The crude 5-Chloro-2-pentanone can be purified by vacuum distillation to yield the final
product.[3]

Use in Cyclization Reactions: Synthesis of Methyl
Cyclopropyl Ketone

5-Chloro-2-pentanone can undergo intramolecular cyclization in the presence of a base to
form cyclopropyl methyl ketone.[3][7]

Experimental Protocol for the Synthesis of Methyl Cyclopropyl Ketone:

o Apparatus: A 2-liter three-necked flask fitted with a stirrer, reflux condenser, and a dropping
funnel.[3]

e Reagents:
o Crude 5-Chloro-2-pentanone (361.5 g, ~3 moles)[3]
o Sodium hydroxide pellets (180 g, 4.5 moles)[3]
o Water (180 ml)[3]

e Procedure:

o

Place a solution of sodium hydroxide in water into the flask.[3]

o

Add the crude 5-Chloro-2-pentanone to the sodium hydroxide solution over 15-20
minutes.[3]

o

If the reaction does not begin to boil, gently heat the flask to initiate boiling and continue
for 1 hour.[3]

o

The product, methyl cyclopropyl ketone, can then be isolated and purified.
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Figure 3: Synthetic pathways involving 5-Chloro-2-pentanone.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). It is the responsibility of the user to conduct a
thorough risk assessment before handling 5-Chloro-2-pentanone and to consult the relevant
SDS for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Safety and handling of 5-Chloro-2-pentanone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045304+#safety-and-handling-of-5-chloro-2-
pentanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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